methyl 2-cyano-4-hydroxybenzoate
Overview
Description
Methyl 2-cyano-4-hydroxybenzoate, also known as methyl 4-cyano-2-hydroxybenzoate, is a chemical compound with the molecular formula C9H7NO3 . It has a molecular weight of 177.16 .
Physical And Chemical Properties Analysis
Methyl 2-cyano-4-hydroxybenzoate has a predicted boiling point of 306.4±32.0 °C and a predicted density of 1.32±0.1 g/cm3 . Its pKa value is predicted to be 8.37±0.10 .properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2-cyano-4-hydroxybenzoate can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-hydroxybenzoic acid", "methyl iodide", "sodium hydroxide", "potassium cyanide", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "Step 1: Esterification - 2-hydroxybenzoic acid is reacted with excess methyl iodide in the presence of sodium hydroxide to form methyl 2-hydroxybenzoate.", "Step 2: Cyanation - Methyl 2-hydroxybenzoate is reacted with potassium cyanide in the presence of acetic acid to form methyl 2-cyano-4-hydroxybenzoate.", "Step 3: Isolation - The reaction mixture is cooled and poured into water to precipitate the product. The product is then filtered and dried to obtain the final compound." ] } | |
CAS RN |
1261879-56-4 |
Product Name |
methyl 2-cyano-4-hydroxybenzoate |
Molecular Formula |
C9H7NO3 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
